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Compound of Interest

3-Bromo-4-
Compound Name:
morpholinobenzaldehyde

Cat. No.: B1290534

Technical Guide: 3-Bromo-4-
morpholinobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data, properties, and
handling guidelines for 3-Bromo-4-morpholinobenzaldehyde. The information herein is
compiled from publicly available data from chemical suppliers. It should be noted that a
complete, official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) was not
located during the compilation of this guide. Therefore, all chemical products should be handled
with the recognition of "having unknown hazards and toxicity."[1] This guide is intended for use
by trained professionals in a laboratory setting.

Chemical Identification and Properties

3-Bromo-4-morpholinobenzaldehyde is a substituted aromatic aldehyde. Its chemical
structure incorporates a bromo and a morpholino group on the benzaldehyde ring.
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Property Value Source
CAS Number 263349-24-2 [11[2]13][4]
Molecular Formula C11H12BrNO:2 [1103114]
Molecular Weight 270.12 g/mol [11[3]
Appearance Off-white to white solid [11[3]

Boiling Point (Predicted)

406.8 £ 45.0 °C at 760 Torr

[11(3]1[5]

Density (Predicted)

1.495 + 0.06 g/cms3 (at 20°C)

[1]3]

Refractive Index (Predicted)

1.609

[1]3]

Safety and Hazard Information

The primary known hazard associated with 3-Bromo-4-morpholinobenzaldehyde is that it is

harmful if swallowed.[1] Due to the lack of a comprehensive toxicological profile, it should be

handled with care, assuming it may possess other unknown hazards.

Hazard Information Details Source
GHS Pictogram [1]
Signal Word Warning [1]

Hazard Statements

H302: Harmful if swallowed

[1]

Precautionary Statements

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]
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General Handling and Storage Recommendations:

o Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or
spray. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product.[6][7]

o Storage: Store in a refrigerator (2 to 8 °C) under an inert atmosphere.[1][3] Keep container
tightly closed in a dry and well-ventilated place.[6]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and lab coat.[7]

Experimental Protocols

As of the date of this publication, no specific experimental protocols for the synthesis or
biological application of 3-Bromo-4-morpholinobenzaldehyde were found in a review of
publicly available scientific literature. Researchers should develop their own protocols based on
established chemical principles and conduct thorough risk assessments before commencing
any new experimental work.

The synthesis of structurally related brominated benzaldehydes often involves the bromination
of the corresponding benzaldehyde derivative. For instance, the synthesis of 3-bromo-4-
fluorobenzaldehyde has been achieved by reacting 4-fluorobenzaldehyde with bromine in the
presence of a catalyst. Another method involves the use of sodium bromide and sodium
hypochlorite. These general approaches may serve as a starting point for developing a
synthetic route to 3-Bromo-4-morpholinobenzaldehyde.

Biological Activity and Signaling Pathways

There is no available information in the public domain regarding the biological activity or
associated signaling pathways for 3-Bromo-4-morpholinobenzaldehyde.

For context, a structurally related compound, 3-Bromo-4,5-dihydroxybenzaldehyde, has been
studied for its potential to attenuate allergic contact dermatitis by promoting the generation of
CD4+Foxp3+ T cells.[8] This suggests that other substituted bromobenzaldehydes may have
biological activities worth investigating. However, it is crucial to note that the morpholino group
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in the title compound will significantly alter its electronic and steric properties, and thus its
biological profile cannot be inferred from that of other derivatives.

Logical Workflow for Handling and Risk
Assessment

The following diagram illustrates a general workflow for the safe handling and initial risk
assessment of a chemical with limited safety data, such as 3-Bromo-4-
morpholinobenzaldehyde.
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General Workflow for Chemical Handling and Risk Assessment

Preparation and Assessment

Review Available
Safety Data (MSDS/SDS)

Identify Hazards
(e.g., H302: Harmful if swallowed)

Conduct Risk Assessment
for Planned Experiment

:

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Experimevntal Work

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Y

Weigh and Handle Solid
with Care to Avoid Dust

:

Perform Experiment
Following Protocol

z ost-Experime\n\

Dispose of Waste According to Store Chemical Appropriately
Institutional and Local Regulations (2-8°C, Inert Atmosphere)

Clean Work Area and
Decontaminate Equipment

Click to download full resolution via product page

Caption: General workflow for handling chemicals with limited safety data.
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Disclaimer: This guide is for informational purposes only and does not constitute a
comprehensive safety data sheet. Users are responsible for conducting their own risk
assessments and adhering to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. hoffmanchemicals.com [hoffmanchemicals.com]

o 2. XiXisys | GHS 11 (Rev.11) SDS Word %k CAS: 263349-24-2 Name: [xixisys.com]

o 3. pfi.gov.pk [pfi.gov.pk]

» 4. appchemical.com [appchemical.com]

e 5. 3-Bromo-4-(N-morpholino)benzaldehyde | 263349-24-2 | NKA34924 [biosynth.com]

e 6. fishersci.com [fishersci.com]

e 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

» 8. 3-Bromo-4,5-dihydroxybenzaldehyde Attenuates Allergic Contact Dermatitis by Generating

CD4+Foxp3+ T cells - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [3-Bromo-4-morpholinobenzaldehyde material safety
data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290534#3-bromo-4-morpholinobenzaldehyde-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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